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Compound of Interest

Compound Name: 2-Ethyl-2-adamantyl methacrylate

Cat. No.: B1352933

An In-depth Technical Guide to 2-Ethyl-2-adamantyl Methacrylate

This technical guide provides a comprehensive overview of 2-Ethyl-2-adamantyl
methacrylate (EAdMA), a specialty monomer increasingly utilized in advanced materials
science. Aimed at researchers, scientists, and professionals in drug development and polymer
chemistry, this document details the molecule's structure, properties, synthesis, and key
applications.

Introduction

2-Ethyl-2-adamantyl methacrylate (CAS No: 209982-56-9) is an organic compound featuring
a bulky, rigid adamantyl group attached to a methacrylate functional group.[1][2] This unique
structure imparts desirable properties such as high thermal stability and etch resistance,
making it a critical component in the formulation of chemically amplified photoresists for
advanced lithography processes, including 193 nm (ArF) and EUV lithography.[3] Its derivatives
are also explored in the development of novel polymers for optical materials and drug delivery
systems.[3][4]

Molecular Structure and Physicochemical
Properties

The molecular structure of EAdMA is characterized by the ester linkage between a 2-ethyl-2-
adamantanol moiety and a methacrylic acid moiety. The adamantane cage provides significant
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Fig 1. Molecular structure of 2-Ethyl-2-adamantyl methacrylate.

Quantitative Data

The physical, chemical, and computed properties of 2-Ethyl-2-adamantyl methacrylate are
summarized in the table below for easy reference.
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Property Value Reference(s)
Identifiers
CAS Number 209982-56-9 [LI210314151e]1r71r81e]
Molecular Formula C16H2402 [11[4115]1181[9]
Molecular Weight 248.36 g/mol [L11415118119]
2-ethyl-2-adamantyl) 2-
IUPAC Name ( Y Y [4]
methylprop-2-enoate
EAdMA, 2-
Synonyms Ethyltricyclo[3.3.1.13;7]dec-2- [4]
yl 2-methylprop-2-enoate
DCTVCFITKSQXED-
InChl Key [4][10]
UHFFFAOYSA-N
CCcC1(C2cc3cce(c2e)ceies)
SMILES [4][10]
OC(=0)C(=C)C
Physical Properties
White to almost white powder
Appearance (11041071
or lump
Melting Point 40 °C [417111]
Boiling Point 318.3 £ 11.0 °C at 760 mmHg [11[71[10]
Density 1.047 g/cm3 [4][61111]
Flash Point 130.9 °C [6][10][11]
Solubility Soluble in Methanol [7]
Storage Temperature <0°C [4107]
Computed Properties
XLogP3 4.2 [10]
Topological Polar Surface Area  26.3 A2 [10]

© 2025 BenchChem. All rights reserved.

4/10

Tech Support


https://www.nbinno.com/other-organic-chemicals/2-ethyl-2-adamantyl-methacrylate-cas-209982-56-9-cw
https://www.guidechem.com/encyclopedia/2-ethyl-2-adamantyl-methacryla-dic127989.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51483667.htm
https://www.bocsci.com/product/2-ethyl-2-adamantyl-methacrylate-cas-209982-56-9-62763.html
https://www.chemicalbook.com/synthesis/2-ethyl-2-adamantyl-methacrylate.htm
http://www.ichemical.com/products/209982-56-9.html
https://chemdad.com/index.php?c=article&id=76900
http://bschem.com/mhdetailproe.php?id=164
https://www.sigmaaldrich.com/HK/zh/product/combiblocksinc/com448668307?context=bbe
https://www.nbinno.com/other-organic-chemicals/2-ethyl-2-adamantyl-methacrylate-cas-209982-56-9-cw
https://www.bocsci.com/product/2-ethyl-2-adamantyl-methacrylate-cas-209982-56-9-62763.html
https://www.chemicalbook.com/synthesis/2-ethyl-2-adamantyl-methacrylate.htm
http://bschem.com/mhdetailproe.php?id=164
https://www.sigmaaldrich.com/HK/zh/product/combiblocksinc/com448668307?context=bbe
https://www.nbinno.com/other-organic-chemicals/2-ethyl-2-adamantyl-methacrylate-cas-209982-56-9-cw
https://www.bocsci.com/product/2-ethyl-2-adamantyl-methacrylate-cas-209982-56-9-62763.html
https://www.chemicalbook.com/synthesis/2-ethyl-2-adamantyl-methacrylate.htm
http://bschem.com/mhdetailproe.php?id=164
https://www.sigmaaldrich.com/HK/zh/product/combiblocksinc/com448668307?context=bbe
https://www.bocsci.com/product/2-ethyl-2-adamantyl-methacrylate-cas-209982-56-9-62763.html
https://www.bocsci.com/product/2-ethyl-2-adamantyl-methacrylate-cas-209982-56-9-62763.html
https://www.bocsci.com/product/2-ethyl-2-adamantyl-methacrylate-cas-209982-56-9-62763.html
https://www.kuujia.com/cas-209982-56-9.html
https://www.bocsci.com/product/2-ethyl-2-adamantyl-methacrylate-cas-209982-56-9-62763.html
https://www.kuujia.com/cas-209982-56-9.html
https://www.nbinno.com/other-organic-chemicals/2-ethyl-2-adamantyl-methacrylate-cas-209982-56-9-cw
https://www.bocsci.com/product/2-ethyl-2-adamantyl-methacrylate-cas-209982-56-9-62763.html
https://chemdad.com/index.php?c=article&id=76900
https://www.bocsci.com/product/2-ethyl-2-adamantyl-methacrylate-cas-209982-56-9-62763.html
https://chemdad.com/index.php?c=article&id=76900
https://www.jq-molecular.com/products/detail/2.html
https://www.nbinno.com/other-organic-chemicals/2-ethyl-2-adamantyl-methacrylate-cas-209982-56-9-cw
https://chemdad.com/index.php?c=article&id=76900
https://www.kuujia.com/cas-209982-56-9.html
https://www.bocsci.com/product/2-ethyl-2-adamantyl-methacrylate-cas-209982-56-9-62763.html
http://www.ichemical.com/products/209982-56-9.html
https://www.jq-molecular.com/products/detail/2.html
http://www.ichemical.com/products/209982-56-9.html
https://www.kuujia.com/cas-209982-56-9.html
https://www.jq-molecular.com/products/detail/2.html
https://chemdad.com/index.php?c=article&id=76900
https://www.bocsci.com/product/2-ethyl-2-adamantyl-methacrylate-cas-209982-56-9-62763.html
https://chemdad.com/index.php?c=article&id=76900
https://www.kuujia.com/cas-209982-56-9.html
https://www.kuujia.com/cas-209982-56-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hydrogen Bond Donor Count 0 [10]
Hydrogen Bond Acceptor

ydrog p 5 [10]
Count
Rotatable Bond Count 4 [10]

Experimental Protocols: Synthesis

Several synthetic routes for 2-Ethyl-2-adamantyl methacrylate have been reported. A
common and high-yield method involves the reaction of 2-ethyladamantanol with vinyl
methacrylate.[3][5][7][11] An alternative approach proceeds via the reaction of adamantanone
with bromoethane, followed by methacryloyl chloride.[12]

Detailed Protocol from 2-Ethyladamantanol

This protocol details the synthesis of EAAMA from 2-ethyladamantanol and vinyl methacrylate.
[3151[71[11]

Materials:

2-ethyladamantanol (979)

n-hexane (2175 ml)

Tetrachlorobenzoquinone (polymerization inhibitor, 0.00729)

Basic ion exchange resin (72.59)

Vinyl methacrylate (72.59)

Deionized water

Equipment:

o 3L four-necked flask

 Stirring paddle
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Condenser tube

Thermometer

Dropping funnel

Apparatus for reduced pressure concentration

Procedure:

Reaction Setup: Equip a 3L four-necked flask with a stirring paddle, condenser, and
thermometer. Add 2175 ml of n-hexane to the flask.

Addition of Reactants: While stirring, add 979 of 2-ethyladamantanol to the system.
Subsequently, add 0.0072g of the polymerization inhibitor tetrachlorobenzoquinone and
72.5¢g of a basic ion exchange resin.

pH Adjustment & Cooling: Adjust the pH of the mixture to 7-8. Cool the reaction flask to
-10°C.

Reaction: Slowly add 72.5g of vinyl methacrylate dropwise to the cooled reaction mixture.
Maintain the reaction at this temperature for 6 hours.

Monitoring: Monitor the progress of the reaction by taking samples for analysis (e.g., GC).

Work-up: Once the reaction is complete, add 800 ml of water to the flask. Stir the mixture to
extract and separate the phases.

Purification: The organic phase is collected, dried, and then concentrated under reduced
pressure to evaporate the solvent.

Final Product: The resulting product is 125g of 2-ethyl-2-adamantyl methacrylate,
achieving a yield of approximately 93.45%.[3]
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Fig 2. Workflow for the synthesis of 2-Ethyl-2-adamantyl methacrylate.
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Applications in Research and Drug Development

The primary application of 2-Ethyl-2-adamantyl methacrylate is in the field of materials
science, specifically for the production of photoresists used in semiconductor manufacturing.[3]

o Photoresists: EAdMA is a key monomer for ArF photoresists. The bulky adamantyl group
provides high resistance to plasma etching, a crucial step in creating integrated circuits. Its
acid reactivity is reportedly 2.5 times higher than that of adamantyl methacrylate (MAdMA),
which is beneficial for the performance of chemically amplified resists.[3]

o Advanced Polymers: The incorporation of the adamantane structure into polymers can
significantly enhance their thermal and mechanical properties.[1] These polymers are
investigated for use as optical materials like lenses and optical fibers due to their potential for
high transparency and heat resistance.[3]

o Drug Delivery: While not an active pharmaceutical ingredient itself, polymers and copolymers
synthesized from EAdMA are explored for biomedical applications. These polymers can be
used to create drug delivery systems, such as nanoparticles or hydrogels, for targeted
therapeutics.[4] The adamantane moiety can provide a hydrophobic core for encapsulating
drugs, potentially enhancing efficacy and reducing side effects.[4]

Conclusion

2-Ethyl-2-adamantyl methacrylate is a versatile and valuable monomer with a unique
molecular architecture. Its combination of a rigid, bulky adamantyl group and a polymerizable
methacrylate function makes it an essential building block for high-performance materials. Its
primary role in advancing semiconductor lithography is well-established, and its potential in
other areas, including specialty polymers and drug delivery systems, continues to be an active
area of research and development. This guide provides foundational data and protocols to
support further investigation and application of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

